Cas no 2680800-09-1 (2-Phenylpyrrolidine-2-carbaldehyde)

• Product Name: 2-Phenylpyrrolidine-2-carbaldehyde
• CAS No: 2680800-09-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5653009
• PubChem ID: 165908509
• Update Time: 2025-10-29

2-Phenylpyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680800-09-1
• EN300-28252883
• 2-phenylpyrrolidine-2-carbaldehyde
• 2-Phenylpyrrolidine-2-carbaldehyde

• Inchi： 1S/C11H13NO/c13-9-11(7-4-8-12-11)10-5-2-1-3-6-10/h1-3,5-6,9,12H,4,7-8H2
• InChI Key： AOAVAODDVMJVRA-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=CC=2)CCCN1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Phenylpyrrolidine-2-carbaldehyde

Comprehensive Overview of 2-Phenylpyrrolidine-2-carbaldehyde (CAS No. 2680800-09-1): Properties, Applications, and Industry Insights

2-Phenylpyrrolidine-2-carbaldehyde (CAS No. 2680800-09-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolidine derivative combines an aromatic phenyl group with an aldehyde functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a topic frequently searched in academic databases and AI-driven literature reviews.

The compound's molecular formula (C₁₁H₁₃NO) and molecular weight of 175.23 g/mol position it as a valuable scaffold for drug discovery. Recent patent analyses reveal growing interest in 2-Phenylpyrrolidine-2-carbaldehyde derivatives for neurological applications, aligning with current trends in CNS drug development. Its aldehyde group offers excellent reactivity for condensation reactions, a feature often queried in chemical synthesis forums and AI-powered research tools.

From a synthetic chemistry perspective, this compound demonstrates remarkable stability under various conditions, as evidenced by recent studies indexed in major scientific search engines. The pyrrolidine ring structure contributes to its conformational rigidity, a property highly sought after in modern medicinal chemistry. Industry professionals frequently search for "pyrrolidine aldehyde applications" and "CAS 2680800-09-1 solubility," reflecting practical concerns in formulation development.

Quality specifications for 2-Phenylpyrrolidine-2-carbaldehyde typically include ≥95% purity by HPLC, with particular attention to chromatographic purity in pharmaceutical applications. Analytical methods for this compound are a common search topic, especially regarding NMR characterization and mass spectrometry identification. The compound's storage conditions (typically 2-8°C under inert atmosphere) are another frequently queried aspect in laboratory management discussions.

Emerging applications in catalysis research have expanded the commercial interest in this compound. Recent publications highlight its use in developing asymmetric catalysts, particularly in hydrogenation reactions. This aligns with the growing market demand for chiral compounds, a trend reflected in chemical industry search analytics. The compound's regioselectivity in reactions is another technical aspect generating discussion in synthetic chemistry circles.

From a regulatory standpoint, proper handling of 2-Phenylpyrrolidine-2-carbaldehyde requires standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, its material safety data sheet (MSDS) information remains a key search term among procurement specialists. The compound's supply chain considerations, including regional availability and custom synthesis options, are frequently discussed in specialty chemical forums.

The commercial landscape for CAS 2680800-09-1 shows increasing diversification, with suppliers offering both bulk quantities for industrial use and research-grade samples for academic institutions. Price trends for this fine chemical correlate with raw material availability and synthesis complexity, factors often analyzed in market reports. Current Good Manufacturing Practice (cGMP) compliance for pharmaceutical-grade material is another critical consideration for end-users.

Future research directions for 2-Phenylpyrrolidine-2-carbaldehyde may explore its potential in bioconjugation chemistry and prodrug development, areas showing increased activity in scientific literature. The compound's structure-activity relationships continue to be investigated, particularly in relation to its pharmacophore properties. These aspects generate consistent search traffic in chemical databases and AI-assisted research platforms.

Environmental considerations for 2-Phenylpyrrolidine-2-carbaldehyde include proper waste disposal methods and biodegradability assessments, topics increasingly important in green chemistry initiatives. The compound's ecological impact profile is becoming a significant factor in procurement decisions, reflecting broader industry sustainability trends. Analytical methods for trace detection in environmental samples are another emerging research area.

In summary, 2-Phenylpyrrolidine-2-carbaldehyde (CAS No. 2680800-09-1) represents an important chemical intermediate with growing applications across multiple scientific disciplines. Its combination of structural features and reactivity patterns makes it particularly valuable in contemporary synthetic chemistry. As research continues to uncover new applications, this compound is likely to maintain its position as a focus area in both academic and industrial settings.